CID 1586
Overview
Description
CID 1586 is a useful research compound. Its molecular formula is C4H4N2OS and its molecular weight is 128.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Protein Function Control in Cells : CID has been a valuable tool for studying various biological processes, offering control over protein function with precision and spatiotemporal resolution. This has significant applications in dissecting signal transductions and understanding membrane and protein trafficking (Voss, Klewer, & Wu, 2015).
Mass Spectrometry : CID, also known as collision-activated dissociation (CAD), plays a central role in mass spectrometry. It has evolved over many decades and is essential in investigating the structures of ions and in the analytical application of mass spectrometry (Cooks, 1995).
Cell Biology Applications : CID techniques have been used to solve numerous problems in cell biology, particularly in understanding lipid second messengers and small GTPases. The technique helps in elucidating the “signaling paradox” and offers improved specificity and applications beyond traditional uses (DeRose, Miyamoto, & Inoue, 2013).
Agricultural Research : CID, in the form of carbon isotope discrimination, is used to improve water use efficiency and productivity of barley. This method has potential in selecting high water use efficiency and productivity in barley breeding programs (Anyia et al., 2007).
Reversible Protein Dimerization : A novel chemical inducer of protein dimerization has been developed, allowing rapid and reversible control of protein localization and function in living cells, highlighting the advanced control offered by CID (Aonbangkhen et al., 2018).
Gene Regulation and Editing : CID platforms, such as PROTAC-CID, have been engineered for inducible gene regulation and gene editing in human cells and mice. These platforms allow fine-tuning of gene expression and multiplex biological signals with different logic gating operations (Ma et al., 2023).
Peptide Sequencing and Structure Elucidation : CID is used in mass spectrometry for peptide sequencing and structure elucidation. This application is critical in the qualitative and quantitative characterization of protein mixtures (Medzihradszky & Chalkley, 2015).
Disease Relation Identification : CID techniques are employed in biomedical research to automatically mine causal relationships between chemicals and diseases, crucial for understanding complex biomedical interactions (Zheng et al., 2018).
properties
IUPAC Name |
2-sulfanyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2OS/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEMGGZBWXRYJHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(NC1=O)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CN=C(NC1=O)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Chloro-1-(4-thieno[2,3-d]pyrimidin-4-ylpiperazino)-1-ethanone](/img/structure/B7767214.png)
